Cas no 25657-05-0 (4-(4-Nitrophenylazo)-catechol)

• Product name: 4-(4-Nitrophenylazo)-catechol
• CAS No: 25657-05-0
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 913951
• PubChem ID: 136239698

4-(4-Nitrophenylazo)-catechol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenylazo)-catechol
• 3-[2-(4-nitrophenyl)hydrazinyl]cyclohexa-3,5-diene-1,2-dione
• 4-(4-NITROBENZENEAZO)CATECHOL
• DTXSID90559193
• 25657-05-0

• Inchi： InChI=1S/C12H9N3O4/c16-11-3-1-2-10(12(11)17)14-13-8-4-6-9(7-5-8)15(18)19/h1-7,16-17H
• InChI Key： UIACMYNBSRPTQX-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)O)O)N=NC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.05930578g/mol
• Monoisotopic Mass: 259.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 111Ų